Zyzzyanone C
Overview
Description
Zyzzyanone C is a natural product found in Zyzzya fuliginosa with data available.
Scientific Research Applications
Synthesis and Structure
Zyzzyanones, including Zyzzyanone C, are a group of biologically active marine alkaloids isolated from the marine sponge Zyzzya fuliginosa. These compounds are known for their unique bispyrroloquinone ring system. The first total synthesis of Zyzzyanone C, along with other zyzzyanones, has been achieved, starting from a previously known 6-benzylamino indole-4,7-quinone derivative. This synthesis involves several steps, with a key step being the construction of a pyrrole ring using a Mn(OAc)3 mediated oxidative free radical cyclization reaction (Nadkarni, Murugesan, & Velu, 2013).
Biological Activities
Zyzzyanone C exhibits moderate cytotoxic activity against mouse Ehrlich carcinoma cells. This cytotoxicity is a significant feature, as it indicates potential applications in cancer research and therapy. This compound was isolated alongside other similar compounds from the same marine sponge, which collectively show varying levels of biological activity (Utkina, Makarchenko, & Denisenko, 2005).
Antioxidant Properties
The antioxidant activities of zyzzyanones, including Zyzzyanone C, have been evaluated. They display moderate activities in various antioxidant assays. These findings are important for understanding the potential therapeutic applications of Zyzzyanone C in oxidative stress-related conditions (Utkina, 2013).
UV Protective Activity
Studies have also shown that Zyzzyanone C, along with other related alkaloids, possesses UV protective activity. This property is particularly relevant in the context of skin care and protection against UV radiation, highlighting a potential application in dermatology (Makarchenko & Utkina, 2006).
properties
Product Name |
Zyzzyanone C |
|---|---|
Molecular Formula |
C21H19N3O4 |
Molecular Weight |
377.4 g/mol |
IUPAC Name |
N-[2-[5-(4-hydroxyphenyl)-1-methyl-4,8-dioxo-7H-pyrrolo[3,2-f]indol-3-yl]ethyl]-N-methylformamide |
InChI |
InChI=1S/C21H19N3O4/c1-23(11-25)8-7-13-10-24(2)19-16(13)20(27)17-15(9-22-18(17)21(19)28)12-3-5-14(26)6-4-12/h3-6,9-11,22,26H,7-8H2,1-2H3 |
InChI Key |
XVILBCSQUJVEAO-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(C2=C1C(=O)C3=C(C2=O)C(=CN3)C4=CC=C(C=C4)O)CCN(C)C=O |
synonyms |
zyzzyanone C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R)-N-[(2S,3R)-1,3-bis[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]octadecan-2-yl]-2-hydroxytetracosanamide](/img/structure/B1251384.png)
